3,4-dimethyl-N-(2-methylphenyl)benzamide

• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol
• IUPAC Name: 3,4-dimethyl-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C16H17NO/c1-11-8-9-14(10-13(11)3)16(18)17-15-7-5-4-6-12(15)2/h4-10H,1-3H3,(H,17,18)
• InChI Key: PXCZTXNQJNQMEN-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C)C

Description

3,4-Dimethyl-N-(2-methylphenyl)benzamide is a benzamide derivative characterized by a 3,4-dimethyl-substituted benzoyl group and an N-(2-methylphenyl) substituent. This article synthesizes data from crystallographic, synthetic, and pharmacological studies to provide a comprehensive comparison with similar compounds.

Comparison with Similar Compounds

Structural Analogues and Crystallographic Data

The substitution pattern on benzamide derivatives significantly impacts their molecular conformation and crystal packing. For example:

• N-(3,4-Dimethylphenyl)benzamide (N34DMPBA) adopts a planar conformation with the NH group in a trans configuration relative to the 3,4-dimethylphenyl substituent. This arrangement facilitates N–H⋯O hydrogen bonding, leading to columnar packing along the crystallographic a-axis .
• In contrast, N-(3,4-dichlorophenyl)benzamide (N34DCPBA) exhibits similar hydrogen bonding but with altered bond lengths due to electron-withdrawing chlorine substituents, which reduce electron density on the amide group .
• The target compound, 3,4-dimethyl-N-(2-methylphenyl)benzamide , differs in substitution: the 2-methylphenyl group on the amide nitrogen introduces steric hindrance, likely disrupting planarity and altering hydrogen-bonding networks compared to N34DMPBA.

Table 1: Structural Comparison of Benzamide Derivatives

Compound	Substituents (Benzoyl/N-Aryl)	Conformation	Key Crystallographic Feature	Reference
N34DMPBA	3,4-dimethylphenyl	Trans NH	Columnar packing via N–H⋯O bonds
N34DCPBA	3,4-dichlorophenyl	Trans NH	Shorter C–O bond due to Cl effects
3,4-dimethyl-N-(2-methylphenyl)benzamide	3,4-dimethyl (benzoyl), 2-methylphenyl (N)	Likely non-planar*	Steric hindrance disrupts packing*	—

*Inferred based on substituent steric effects.

Physicochemical Properties

Substituents influence solubility, logP, and melting points:

• 3,4-Dimethyl-N-(4-methyl-2-thiazolyl)benzamide () has a logP of ~4.99, indicating high lipophilicity due to the thiazole and methyl groups. Its safety profile includes regulatory data under UN GHS standards .
• N-Benzyl-3,4-dimethyl-N-(pyridin-2-yl)benzamide () exhibits a logP of 4.99 and a polar surface area of 24.1 Ų, suggesting moderate solubility in polar solvents .

Table 2: Physicochemical Properties of Selected Compounds

Compound	logP	Polar Surface Area (Ų)	Key Functional Groups	Reference
3,4-dimethyl-N-(4-methyl-2-thiazolyl)benzamide	4.99	—	Thiazole, methyl
N-Benzyl-3,4-dimethyl-N-(pyridin-2-yl)benzamide	4.99	24.1	Pyridyl, benzyl
N34DMPBA	—	—	3,4-Dimethylphenyl